4-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-1-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazine 1-oxide

• Molecular Formula: C24H33N3O5
• Molecular Weight: 443.5 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-2-[4-[2-hydroxy-3-(2-methoxyphenoxy)propyl]-4-oxidopiperazin-4-ium-1-yl]acetamide
• InChI: InChI=1S/C24H33N3O5/c1-18-7-6-8-19(2)24(18)25-23(29)15-26-11-13-27(30,14-12-26)16-20(28)17-32-22-10-5-4-9-21(22)31-3/h4-10,20,28H,11-17H2,1-3H3,(H,25,29)
• InChI Key: VXQXGOYHFGPGNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CN2CC[N+](CC2)(CC(COC3=CC=CC=C3OC)O)[O-]

Description

The compound 4-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-1-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazine 1-oxide is a piperazine derivative featuring a unique combination of substituents:

• A 2,6-dimethylphenyl group linked via an amide bond.
• A 2-hydroxy-3-(2-methoxyphenoxy)propyl side chain.
• An oxidized piperazine ring (1-oxide).

Biological Activity

The compound 4-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-1-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazine 1-oxide , also known by its CAS number 2731041-97-5 , is a piperazine derivative that has garnered interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C24H33N3O5
• Molecular Weight : 443.536 g/mol
• CAS Number : 2731041-97-5

Biological Activity Overview

The biological activity of this compound has been investigated in various contexts, particularly its potential as an anti-inflammatory and anti-cancer agent. The following sections detail the findings from recent studies.

Antioxidant Activity

Research indicates that piperazine derivatives exhibit significant antioxidant properties. One study evaluated the antioxidant capacity of related compounds using the DPPH radical scavenging assay, revealing that modifications to the piperazine structure can enhance antioxidant activity .

Antimicrobial Activity

A related compound demonstrated notable antimicrobial effects against various bacterial strains. The minimum inhibitory concentration (MIC) was determined, showing effectiveness comparable to standard antibiotics such as ciprofloxacin. This suggests that structural features in piperazine derivatives can influence their antimicrobial potency .

Anti-inflammatory Effects

In vitro studies have shown that compounds with similar structures can inhibit pro-inflammatory cytokines. This indicates potential therapeutic applications in inflammatory diseases. The mechanism is thought to involve the modulation of signaling pathways related to inflammation .

Case Studies and Research Findings

Study	Findings	Reference
Antioxidant Evaluation	Demonstrated significant DPPH scavenging activity, indicating strong antioxidant properties.
Antimicrobial Testing	Showed effective inhibition against Gram-positive and Gram-negative bacteria with MIC values comparable to ciprofloxacin.
Anti-inflammatory Mechanism	Inhibited TNF-alpha and IL-6 production in cell cultures, suggesting potential for treating inflammatory conditions.

The mechanisms underlying the biological activities of this compound are multifaceted:

• Antioxidant Mechanism : The presence of hydroxyl groups in the structure may facilitate electron donation, neutralizing free radicals.
• Antimicrobial Action : The piperazine moiety may interact with bacterial cell membranes or inhibit essential metabolic pathways.
• Anti-inflammatory Pathways : The compound may modulate NF-kB signaling pathways, reducing the expression of inflammatory mediators.

Chemical Reactions Analysis

Oxidative Degradation

The compound is likely formed via oxidation of Ranolazine under stress conditions. For example, hydrogen peroxide (H₂O₂) induces oxidative degradation, leading to the formation of N-oxide derivatives. This aligns with the identification of similar N-oxide products (e.g., DP-OX1 and DP-OX2) in forced degradation studies .

Hydrolytic Degradation

While the compound itself may not undergo hydrolysis due to its oxidized state, related degradation products like DP-1 and DP-2 (carboxylic acid derivatives) form via acidic hydrolysis of Ranolazine’s amide bonds .

Structural Analysis

The compound’s structure was confirmed using:

• HRMS : Molecular formula C₂₄H₃₃N₈O₆ (m/z 460.2458 [M+H]⁺) .

• NMR :

  • ¹H NMR: Revealed 24 aliphatic protons and 7 aromatic protons, consistent with the piperazine N-oxide and substituted aromatic rings .

  • ¹³C NMR: Showed 11 aliphatic and 13 aromatic carbons, confirming the presence of the 2-oxoethyl and methoxyphenoxy groups .

• Mechanistic Studies : Oxidation with H₂O₂ generates N-oxides via reaction with piperazine’s secondary amine, as shown in Fig. 3 of .

Stability and Impurity Profile

The compound is classified as a degradation product/impurity (Catalogue No.: PA 18 24620) . Its stability depends on:

• Oxidative Conditions : Formed under H₂O₂ stress but may further degrade under prolonged exposure.

• Hydrolytic Resistance : More stable than amide-containing precursors due to the N-oxide group.

Comparison with Related Degradation Products

Product	Molecular Formula	Key Structural Features	Formation Conditions
DP-OX1	C₂₄H₃₃N₈O₆	Piperazine 1,4-dioxide, 2-oxoethyl substituent	Oxidation with H₂O₂
DP-OX2	C₂₄H₃₃N₃O₅	Mono N-oxide, 2-oxoethyl substituent	Oxidation with H₂O₂
DP-3	C₂₃H₃₁N₃O₄	Amide hydrolysis product (carboxylic acid)	Acidic hydrolysis

Comparison with Similar Compounds

Substituent Effects on Receptor Affinity

Piperazine derivatives often exhibit substituent-dependent receptor interactions. Key comparisons include:

Compound	Key Substituents	Receptor Affinity/Activity	Reference
Target Compound	2,6-Dimethylphenyl, 2-methoxyphenoxy	Hypothesized 5-HT1A affinity (structural analogy)	—
5-HT1A ligands (e.g., 3d, 5d )	Acetylated coumarin, ortho/meta substituents	Subnanomolar 5-HT1A affinity
25 (fluorophenyl analog)	Bis(4-fluorophenyl)methoxy	Synthetic intermediate for CNS agents
18 (diphenylmethoxy analog)	Diphenylmethoxy, ketone moiety	Demonstrated CNS activity (via structural data)

Key Findings :

• Substituent Position : Ortho substituents (e.g., 2-methoxy in the target) are associated with enhanced receptor binding in 5-HT1A ligands, as seen in .
• Polar Groups : The 2-hydroxypropyl moiety in the target may improve solubility, akin to hydroxylated analogs in antifungal agents .

Comparison with and :

• Compounds 25 and 26 were synthesized via coupling of fluorophenyl groups with piperazine, followed by reduction .
• The target’s 2-methoxyphenoxy group could be introduced similarly, using chloroacetyl chloride intermediates .

Physicochemical and Electrochemical Properties

The 1-oxide group distinguishes the target from non-oxidized analogs:

Property	Target Compound	Non-Oxidized Analogs (e.g., 19 )	Reference
Oxidation State	Piperazine 1-oxide	Neutral piperazine
Electroactivity	Likely lower current at acidic pH	Higher current due to protonated ring
Stability	Potentially more stable in vivo	Prone to metabolic oxidation

Implications :

• The oxidized form may reduce metabolic degradation, enhancing bioavailability .

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for synthesizing 4-(2-((2,6-Dimethylphenyl)amino)-2-oxoethyl)-1-(2-hydroxy-3-(2-methoxyphenoxy)propyl)piperazine 1-oxide, and how can reaction conditions be optimized?

• Methodology : Multi-step synthesis typically involves coupling hydrazones or benzamides with substituted piperazine derivatives. For example:

• Step 1 : Formation of the 2-oxoethyl intermediate via condensation of 2,6-dimethylaniline with a ketone or ester.
• Step 2 : Functionalization of the piperazine core using hydroxypropyl and methoxyphenoxy groups via nucleophilic substitution or Mitsunobu reactions.
• Optimization : Key parameters include temperature (60–100°C), solvent polarity (DMF or DMSO), and catalyst selection (e.g., EDCI for amide coupling) .

Q. How should researchers characterize the purity and structural integrity of this compound?

• Methodology :

• HPLC : Use reverse-phase chromatography with UV detection (λ = 254 nm) to assess purity (>98%).
• NMR : Confirm substituent positions via $^1H$- and $^{13}C$-NMR, focusing on piperazine ring protons (δ 2.5–3.5 ppm) and aromatic methoxy groups (δ 3.8 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (expected m/z ~500–550 Da).

Q. What are the critical safety considerations for handling this compound in laboratory settings?

• Methodology :

• Hazard Mitigation : Use PPE (gloves, goggles) due to skin/eye irritation risks (Category 2A/2B). Avoid inhalation; employ fume hoods .
• Storage : Store at 2–8°C in airtight, light-resistant containers to prevent hydrolysis of the piperazine oxide group .

Advanced Research Questions

Q. How can computational modeling predict the compound’s reactivity and interaction with biological targets?

• Methodology :

• DFT Calculations : Optimize molecular geometry using Gaussian or ORCA to assess electron density around the piperazine N-oxide and methoxyphenoxy groups.
• Docking Studies : Screen against targets like GPCRs or kinases using AutoDock Vina. Prioritize hydrogen bonding with the hydroxypropyl group and hydrophobic interactions with dimethylphenyl substituents .

Q. What experimental strategies resolve contradictions in reported biological activity data for piperazine derivatives?

• Methodology :

• Dose-Response Validation : Replicate assays (e.g., IC$_{50}$ measurements) across multiple cell lines (HEK293, HeLa) to rule out cell-specific effects.
• Off-Target Profiling : Use kinome-wide screening (e.g., KINOMEscan) to identify unintended interactions .

Q. How can researchers design structure-activity relationship (SAR) studies to optimize this compound’s pharmacokinetic properties?

• Methodology :

• Modification Sites : Vary substituents on the dimethylphenyl group (e.g., halogenation) and hydroxypropyl chain length.
• ADME Testing : Assess metabolic stability in liver microsomes and permeability via Caco-2 assays. Correlate logP values (calculated via ChemAxon) with bioavailability .

Q. What advanced techniques validate the compound’s stability under physiological conditions?

• Methodology :

• Forced Degradation Studies : Expose the compound to pH extremes (1–13), heat (40–60°C), and UV light. Monitor degradation products via LC-MS.
• Plasma Stability Assays : Incubate with human plasma (37°C, 24 hr) and quantify intact compound using UPLC .

Q. How can researchers address gaps in toxicological and ecotoxicological data for this compound?

• Methodology :

• Acute Toxicity : Perform OECD 423 assays in rodents, focusing on LD$_{50}$ and organ histopathology.
• Ecotoxicology : Use Daphnia magna or algae growth inhibition tests (OECD 201/202) to assess environmental impact .

Methodological Resources

• Synthesis Protocols : Refer to multi-step coupling strategies in and .
• Computational Tools : ICReDD’s reaction path search methods for optimizing synthetic routes .
• Safety Guidelines : TCI America’s SDS for hazard mitigation and storage protocols .